Cas no 2034505-92-3 (5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide)

5-Cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a cyclopropyl-substituted oxazole core linked to a pyrazole moiety via a carboxamide bridge. Its structural complexity offers potential for selective binding interactions, making it a candidate for pharmaceutical and agrochemical research. The presence of both oxazole and pyrazole rings provides stability and functional versatility, while the cyclopropyl group may enhance metabolic resistance. The compound's well-defined molecular architecture allows for precise modifications, supporting structure-activity relationship studies. Suitable for applications in medicinal chemistry, it serves as an intermediate in the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. Handle with standard laboratory precautions for organic compounds.

5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide structure

2034505-92-3 structure

Product Name:5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide

CAS No:2034505-92-3

MF:C₂₀H₂₂N₄O₂

MW:350.414284229279

CID:5338849

Update Time:2025-10-29

5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-cyclopropyl-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)isoxazole-3-carboxamide
- 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide
- 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide
- Inchi： 1S/C20H22N4O2/c1-13-19(16-6-4-3-5-7-16)14(2)24(22-13)11-10-21-20(25)17-12-18(26-23-17)15-8-9-15/h3-7,12,15H,8-11H2,1-2H3,(H,21,25)
- InChI Key： DDWMSRTVPCFSEM-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(NCCN2C(C)=C(C3C=CC=CC=3)C(C)=N2)=O)=N1)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 492
XLogP3: 2.9
Topological Polar Surface Area: 73

5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6525-4865-2μmol	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	2μmol	$57.0	2023-09-08
Life Chemicals	F6525-4865-5μmol	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	5μmol	$63.0	2023-09-08
Life Chemicals	F6525-4865-10μmol	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	10μmol	$69.0	2023-09-08
Life Chemicals	F6525-4865-20μmol	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	20μmol	$79.0	2023-09-08
Life Chemicals	F6525-4865-1mg	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	1mg	$54.0	2023-09-08
Life Chemicals	F6525-4865-2mg	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	2mg	$59.0	2023-09-08
Life Chemicals	F6525-4865-3mg	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	3mg	$63.0	2023-09-08
Life Chemicals	F6525-4865-4mg	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	4mg	$66.0	2023-09-08
Life Chemicals	F6525-4865-5mg	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	5mg	$69.0	2023-09-08
Life Chemicals	F6525-4865-10mg	5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide	2034505-92-3	10mg	$79.0	2023-09-08

5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide Related Literature

1. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide

5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide (CAS No. 2034505-92-3): A Comprehensive Overview

5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide (CAS No. 2034505-92-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide is characterized by a cyclopropyl group attached to the 5-position of the oxazole ring and a substituted pyrazole moiety linked to an ethylamine chain. The cyclopropyl group contributes to the compound's lipophilicity and metabolic stability, while the pyrazole moiety is responsible for its biological activity. The combination of these structural elements makes this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide has shown promising results in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's metabolic stability has been attributed to the presence of the cyclopropyl group, which reduces the likelihood of rapid metabolism by hepatic enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-y l)ethyl]-1,2 -oxazole -3 -carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The development of 5-cyclopropyl-N-[2-(3,5-dimethyl -4 -phen yl -1 H -pyr azol -1 -y l )eth yl ] - 1 , 2 - oxaz ole - 3 - carbox amide as a therapeutic agent is part of a broader trend in medicinal chemistry towards the design of multifunctional compounds that can target multiple biological pathways simultaneously. This approach has the potential to improve treatment outcomes by addressing the complex nature of many diseases.

In conclusion, 5-cycloprop yl -N-[ 2 -( 3 , 5 -dimeth yl -4 -phe n yl - 1 H -pyr azol - 1 -y l )et h yl ] - 1 , 2 - oxaz ole - 3 - car boxam ide (CAS No. 2034505–92–3) represents a promising new addition to the arsenal of compounds being developed for the treatment of inflammatory diseases and cancer. Its unique structural features and multifaceted biological activities make it an exciting candidate for further research and development.